Cas no 1820581-34-7 (2,3,3a,5,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrol-4-one;hydrochloride)

• Product Name: 2,3,3a,5,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrol-4-one;hydrochloride
• CAS No: 1820581-34-7
• MF: C₆H₁₁ClN₂O
• MW: 162.617340326309
• MDL: MFCD28038704
• CID: 4620164
• PubChem ID: 75531199
• Update Time: 2025-10-28

2,3,3a,5,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrol-4-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3aR,6aS)-octahydropyrrolo[3,4-c]pyrrol-1-one hydrochloride
• SB15891
• 2,3,3a,5,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrol-4-one;hydrochloride

• MDL： MFCD28038704
• Inchi： 1S/C6H10N2O.ClH/c9-6-5-3-7-1-4(5)2-8-6;/h4-5,7H,1-3H2,(H,8,9);1H
• InChI Key： TVNYXYCEXKTZRS-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2CNCC2CN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 146
• Topological Polar Surface Area: 41.1

Additional information on 2,3,3a,5,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrol-4-one;hydrochloride

Compound CAS No. 1820581-34-7: A Comprehensive Overview

The compound with CAS No. 1820581-34-7, also known as 2,3,3a,5,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrol-4-one hydrochloride, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds and exhibits a complex structure that makes it a subject of interest for researchers exploring its potential applications in drug discovery and development.

The structural complexity of this compound lies in its bicyclic framework, which consists of two fused pyrrole rings. The presence of hydrochloride salt indicates that this compound is often studied and utilized in its protonated form. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules with therapeutic properties.

One of the most intriguing aspects of CAS No. 1820581-34-7 is its ability to undergo various chemical transformations that can lead to the formation of derivatives with enhanced biological activity. For instance, researchers have explored the use of this compound as a building block for constructing complex natural product analogs. These analogs have shown promising results in preliminary assays targeting various disease states, including cancer and neurodegenerative disorders.

In terms of pharmacological properties, recent studies have focused on the compound's ability to modulate key cellular pathways involved in inflammation and oxidative stress. Preclinical data suggest that derivatives of this compound may possess anti-inflammatory and antioxidant properties, making them potential candidates for developing novel therapeutics.

The synthesis of 2,3,3a,5,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrol-4-one hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized various synthetic routes to improve the efficiency of this process, making it more accessible for large-scale production.

Moreover, advancements in computational chemistry have enabled scientists to predict the potential bioactivity of this compound with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, researchers can identify key interactions between the compound and target proteins, providing valuable insights into its mechanism of action.

In conclusion, CAS No. 1820581-34-7 represents a fascinating example of how complex organic compounds can serve as valuable tools in drug discovery. With ongoing research uncovering new applications and improved synthetic methods, this compound continues to be a focal point for scientists striving to develop innovative therapeutic agents.